Control of coordination chemistry in both the framework and the pore channels of mesoporous hybrid materials†
New Journal of Chemistry Pub Date: 2003-05-15 DOI: 10.1039/B302027D
Abstract
Mesoporous materials containing bridged cyclam moieties inside the framework were prepared by using a neutral templating route. Quantitative formation of bridged CuII-cyclam complexes was obtained by the direct incorporation of CuCl2 inside the hybrid material, showing thus the complete accessibility of cyclam moieties located inside the framework. Grafting of a metal-N-triethoxysilylpropylcyclam complex inside the channel pores followed by the incorporation of another metal salt into the framework gave rise to an hybrid material containing two strongly chelated metal salts, one located inside the framework, the other in the channel pores.
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 14104-19-9
